Cas no 142274-35-9 (Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate)
Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[[5-(trifluoromethyl)-2-pyridyl]sulfanyl]acetate
- methyl 2-{[5-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate
- Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate
-
- Inchi: 1S/C9H8F3NO2S/c1-15-8(14)5-16-7-3-2-6(4-13-7)9(10,11)12/h2-4H,5H2,1H3
- InChI Key: FAIHFKGPZKKEEO-UHFFFAOYSA-N
- SMILES: S(CC(=O)OC)C1C=CC(C(F)(F)F)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 247
- Topological Polar Surface Area: 64.5
Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M112775-250mg |
Methyl 2-[[5-(trifluoromethyl)-2-pyridyl]sulfanyl]acetate |
142274-35-9 | 250mg |
$ 355.00 | 2022-06-04 | ||
| TRC | M112775-500mg |
Methyl 2-[[5-(trifluoromethyl)-2-pyridyl]sulfanyl]acetate |
142274-35-9 | 500mg |
$ 585.00 | 2022-06-04 |
Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate
Recent Advances in the Study of Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate (CAS: 142274-35-9)
Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate (CAS: 142274-35-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activity.
One of the most notable advancements in the study of Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate is its role in the development of trifluoromethylpyridine (TFMP) derivatives. TFMP derivatives are widely recognized for their unique physicochemical properties, including enhanced metabolic stability and lipophilicity, which make them valuable in drug design. Recent publications in journals such as the Journal of Medicinal Chemistry highlight the compound's utility in constructing heterocyclic scaffolds that exhibit potent inhibitory effects against specific kinases and proteases.
In a 2023 study, researchers demonstrated the efficient synthesis of Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate via a palladium-catalyzed cross-coupling reaction, achieving high yields and excellent purity. The study emphasized the compound's versatility as a building block for more complex structures, particularly in the context of fragment-based drug discovery. The trifluoromethyl group, in particular, was shown to significantly influence the binding affinity of resulting molecules to target proteins.
Further investigations have explored the biological activity of derivatives synthesized from Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate. For instance, a series of sulfanylacetate-containing compounds were evaluated for their anti-inflammatory and anticancer properties. Preliminary results indicated promising activity against certain cancer cell lines, with mechanistic studies suggesting the involvement of apoptosis induction and cell cycle arrest. These findings were published in Bioorganic & Medicinal Chemistry Letters, underscoring the compound's potential in oncology research.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate-derived compounds. Recent reviews have pointed to the need for further structural modifications to improve solubility and reduce off-target effects. Collaborative efforts between academic and industrial researchers are ongoing to address these limitations, with several patents filed in 2023 for novel derivatives and formulations.
In conclusion, Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate (CAS: 142274-35-9) continues to be a compound of high interest in chemical biology and drug discovery. Its role as a versatile synthetic intermediate and its potential therapeutic applications make it a focal point for ongoing research. Future studies are expected to delve deeper into its mechanistic pathways and explore its utility in broader therapeutic areas, including infectious diseases and neurodegenerative disorders.
142274-35-9 (Methyl 2-5-(trifluoromethyl)-2-pyridylsulfanylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)